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Compound of Interest

Compound Name: Cyanoguanidine-15N4

Cat. No.: B562668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Cyanoguanidine-
15N4, a nitrogen-15 labeled form of cyanoguanidine (also known as dicyandiamide). While

isotopic labeling does not significantly alter the chemical hazards, it is crucial for professionals

in research and drug development to be fully aware of the safety protocols associated with this

compound. N-Cyanoguanidine is utilized as a precursor and intermediate in the synthesis of

various pharmaceuticals, including antidiabetic drugs like metformin, as well as in the

production of some antibiotics and anti-inflammatory agents.[1][2][3][4] Its applications also

extend to pharmaceutical coatings and preservation.[1]

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of N-Cyanoguanidine-15N4 is

fundamental to its safe handling. The data presented below is for the unlabeled compound,

cyanoguanidine, which is chemically analogous.
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Property Value Source

Molecular Formula C₂H₄¹⁵N₄

Molecular Weight 88.05 g/mol

Appearance White crystalline powder/solid

Odor Odorless

Melting Point 208 - 211 °C (406.4 - 411.8 °F)

Solubility in Water 32 g/L at 20 °C

Vapor Pressure Negligible

Stability Stable under normal conditions

Toxicological Information
N-Cyanoguanidine is of low toxicity, but appropriate precautions should always be taken in a

laboratory setting. Absorption into the body may lead to the formation of methemoglobin, which

in sufficient concentrations can cause cyanosis.

Metric Value Species Source

LD50 Oral > 10,000 mg/kg Mouse

LD50 Dermal > 2,000 mg/kg Rabbit

Skin

Corrosion/Irritation
No skin irritation Rabbit

Serious Eye

Damage/Irritation
No eye irritation Rabbit

Carcinogenicity
Not classified as a

carcinogen
IARC, NTP, OSHA

Experimental Protocols for Safe Handling
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The following protocols are designed to ensure the safe handling of N-Cyanoguanidine-15N4
in a research environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling N-Cyanoguanidine-15N4 to

determine the appropriate level of PPE.

Personal Protective Equipment (PPE) Protocol

Handling
N-Cyanoguanidine-15N4

Wear safety glasses
with side shields or goggles

Wear appropriate
chemical-resistant gloves

(e.g., nitrile)

Wear a lab coat

If dust is generated,
use a NIOSH-approved

respirator

Click to download full resolution via product page

Figure 1: Required Personal Protective Equipment.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.
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Avoid inhalation of dust.

Use in a well-ventilated area or with local exhaust ventilation.

Minimize dust generation and accumulation.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an emergency, follow these established protocols.

First Aid Measures
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Exposure Route First Aid Protocol Source

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation persists.

Eye Contact

Flush eyes with water as a

precaution. Remove contact

lenses if present and easy to

do. Continue rinsing.

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Consult a

physician.

Accidental Release
A decision-making workflow for handling accidental spills is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Spill of
N-Cyanoguanidine-15N4

Assess the spill
Is it large or small?

Small Spill

Small

Large Spill

Large

Ensure proper PPE
is worn Evacuate the area

Contain the spill

Sweep or vacuum up the material
and place in a sealed container

for disposal. Avoid generating dust.

Clean the spill area
with soap and water

Ensure adequate ventilation

Contact Environmental
Health & Safety (EHS)

Click to download full resolution via product page

Figure 2: Emergency Response for Accidental Spills.

Disposal Considerations
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Dispose of N-Cyanoguanidine-15N4 and any contaminated materials in accordance with local,

state, and federal regulations. Do not allow the product to enter drains. Waste materials should

be disposed of through a licensed waste disposal company.

Incompatibility and Hazardous Reactions
Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.

Hazardous Polymerization: Does not occur.

This technical guide is intended to provide essential safety and handling information for N-

Cyanoguanidine-15N4. It is not a substitute for a thorough risk assessment and adherence to

all applicable safety regulations and institutional protocols. Always consult the most recent

Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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